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Compound of Interest

Compound Name: 1,2-Bis(4-bromophenoxy)ethane

CAS No.: 36506-46-4

Cat. No.: B1286368

Get Quote

A comprehensive analysis of the spectral data for 1,2-bis(4-bromophenoxy)ethane is

currently hindered by the limited availability of public-domain spectroscopic information.

Extensive searches for experimental ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry

(MS) data specific to this compound have not yielded the necessary primary data required for a

detailed technical guide.

While general principles of spectroscopy for aromatic ethers and bromo-substituted compounds

can provide a theoretical framework for predicting spectral features, the absence of

experimentally obtained and verified spectra for 1,2-bis(4-bromophenoxy)ethane prevents a

rigorous and accurate analysis. Such a guide would necessitate the interpretation of precise

chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns, which

are not currently available in the public scientific literature or spectral databases.

To provide a foundational understanding, this guide will outline the expected spectral

characteristics of 1,2-bis(4-bromophenoxy)ethane based on its molecular structure and the

known spectroscopic behavior of its constituent functional groups. This theoretical analysis will

serve as a predictive framework for researchers who may synthesize or encounter this

compound.
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Molecular Structure and Expected Spectroscopic
Features
The structure of 1,2-bis(4-bromophenoxy)ethane features two para-substituted bromophenyl

rings linked by a central 1,2-dioxyethane bridge. This symmetrical structure will have a

significant influence on its spectroscopic signatures.

Caption: Molecular structure of 1,2-bis(4-bromophenoxy)ethane.

Predicted ¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
The ¹H NMR spectrum is expected to be relatively simple due to the molecule's symmetry.

Aromatic Protons: The protons on the two phenyl rings are chemically equivalent. Within

each ring, there will be two sets of equivalent protons due to the para-substitution. This will

likely result in two doublets, characteristic of an AA'BB' spin system, in the aromatic region

(typically δ 6.8-7.5 ppm). The protons ortho to the oxygen atom are expected to be shifted

slightly upfield compared to those ortho to the bromine atom due to the electron-donating

nature of the ether linkage.

Ethane Bridge Protons: The four protons of the ethane bridge (-O-CH₂-CH₂-O-) are

chemically equivalent. They are expected to produce a single sharp singlet in the region of δ

4.0-4.5 ppm. The deshielding effect of the adjacent oxygen atoms causes this downfield

shift.

Table 1: Predicted ¹H NMR Data for 1,2-Bis(4-bromophenoxy)ethane

Protons
Predicted Chemical Shift
(δ, ppm)

Predicted Multiplicity

Aromatic (ortho to -O) ~ 6.8 - 7.0 Doublet

Aromatic (ortho to -Br) ~ 7.3 - 7.5 Doublet

Ethane Bridge (-CH₂-CH₂-) ~ 4.2 - 4.4 Singlet
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Predicted ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
The symmetry of the molecule will also simplify the ¹³C NMR spectrum, with only a few distinct

signals expected.

Aromatic Carbons: Four signals are anticipated for the aromatic carbons. The carbon

attached to the oxygen (ipso-carbon) will be shifted downfield, as will the carbon attached to

the bromine. The two remaining aromatic carbons will also give distinct signals.

Ethane Bridge Carbons: The two carbons of the ethane bridge are equivalent and will

produce a single signal, typically in the range of δ 60-70 ppm, due to the deshielding effect of

the attached oxygens.

Table 2: Predicted ¹³C NMR Data for 1,2-Bis(4-bromophenoxy)ethane

Carbon Predicted Chemical Shift (δ, ppm)

C-O (aromatic) ~ 155 - 160

C-Br (aromatic) ~ 115 - 120

Aromatic CH (ortho to -O) ~ 115 - 120

Aromatic CH (ortho to -Br) ~ 132 - 135

Ethane Bridge (-CH₂-) ~ 65 - 70

Predicted Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorptions for the aromatic ether and bromo-

aromatic functionalities.

C-O Stretching: Strong, characteristic C-O stretching bands for the aryl-alkyl ether are

expected in the region of 1250-1200 cm⁻¹ (asymmetric) and 1050-1000 cm⁻¹ (symmetric).

Aromatic C-H Stretching: These will appear as a group of weak to medium bands above

3000 cm⁻¹.
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Aromatic C=C Stretching: Medium to weak absorptions are expected in the 1600-1450 cm⁻¹

region.

C-Br Stretching: A medium to strong absorption in the fingerprint region, typically around

600-500 cm⁻¹, is characteristic of the C-Br bond.

=C-H Bending: Out-of-plane bending vibrations for the para-substituted aromatic rings will

give a strong band in the 850-800 cm⁻¹ region.

Table 3: Predicted IR Absorption Bands for 1,2-Bis(4-bromophenoxy)ethane

Functional Group Vibrational Mode
Expected Wavenumber
(cm⁻¹)

Aryl-Alkyl Ether C-O-C asymmetric stretch 1250 - 1200

Aryl-Alkyl Ether C-O-C symmetric stretch 1050 - 1000

Aromatic Ring C-H stretch > 3000

Aromatic Ring C=C stretch 1600 - 1450

Aromatic Ring =C-H out-of-plane bend 850 - 800

Bromo-aromatic C-Br stretch 600 - 500

Predicted Mass Spectrometry (MS)
The mass spectrum is expected to show a prominent molecular ion peak. The presence of two

bromine atoms will result in a characteristic isotopic pattern for the molecular ion and any

bromine-containing fragments.

Molecular Ion (M⁺): The molecular ion peak should be observed with a characteristic M,

M+2, and M+4 isotopic pattern in an approximate ratio of 1:2:1, due to the presence of the

two bromine isotopes (⁷⁹Br and ⁸¹Br).

Fragmentation: The primary fragmentation pathways are expected to involve cleavage of the

ether linkages and the ethane bridge. Common fragmentation patterns for ethers include
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alpha-cleavage (cleavage of the C-C bond adjacent to the oxygen) and cleavage of the C-O

bond. A significant fragment would likely be the 4-bromophenoxy radical or cation.

[M]⁺˙
1,2-Bis(4-bromophenoxy)ethane

[M - C₂H₄O]⁺˙
4-Bromophenoxy radical cation

Cleavage of
ethane bridge

[C₇H₆BrO]⁺
4-Bromophenoxy cation

Alpha-cleavage

[C₆H₄Br]⁺
Bromophenyl cation

- CO
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Caption: Predicted major fragmentation pathways for 1,2-bis(4-bromophenoxy)ethane.

Experimental Protocols
Acquiring the spectral data for 1,2-bis(4-bromophenoxy)ethane would involve standard

spectroscopic techniques.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

¹H NMR Acquisition: Acquire the spectrum on a 300-500 MHz NMR spectrometer. Standard

parameters would include a sufficient number of scans to obtain a good signal-to-noise ratio,

a spectral width covering the expected chemical shift range (e.g., 0-10 ppm), and a

relaxation delay of 1-5 seconds.

¹³C NMR Acquisition: Acquire the spectrum on the same instrument. A proton-decoupled

sequence (e.g., PENDANT, DEPT) would be used to simplify the spectrum and provide

information about the number of attached protons to each carbon. A larger number of scans

and a longer relaxation delay are typically required for ¹³C NMR.

IR Spectroscopy
Sample Preparation: For a solid sample, the KBr pellet method or Attenuated Total

Reflectance (ATR) are common techniques. For the KBr method, a small amount of the
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sample is ground with dry KBr and pressed into a transparent disk. For ATR, the solid

sample is placed directly on the ATR crystal.

Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer, typically over the range of 4000-400 cm⁻¹. A background spectrum is first

collected and subtracted from the sample spectrum.

Mass Spectrometry
Sample Introduction: The sample can be introduced via direct infusion or through a gas

chromatograph (GC-MS) or liquid chromatograph (LC-MS) for separation prior to analysis.

Ionization: Electron Ionization (EI) is a common technique that would provide information on

fragmentation patterns. Electrospray Ionization (ESI) could be used for softer ionization,

which would likely show a more prominent molecular ion peak.

Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Conclusion
This technical guide provides a theoretical framework for the expected spectral characteristics

of 1,2-bis(4-bromophenoxy)ethane. However, it is crucial to emphasize that this information is

predictive and awaits experimental verification. The scientific community would benefit greatly

from the synthesis and full spectral characterization of this compound, with the data being

made publicly available to aid in future research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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